Cas no 4285-28-3 (2,2’-Ethylenebis-(5-aminobenzenesulfonate) Disodium Salt)

• Product Name: 2,2’-Ethylenebis-(5-aminobenzenesulfonate) Disodium Salt
• CAS No: 4285-28-3
• MF: C₁₄H₁₄N₂Na₂O₆S₂
• MW: 416.380302906036
• CID: 825865
• Update Time: 2026-04-29

2,2’-Ethylenebis-(5-aminobenzenesulfonate) Disodium Salt Chemical and Physical Properties

Names and Identifiers

• 2,2’-Ethylene-bis(5-aminobenzenesulfonate) Disodium Salt
• 2,2’-Ethylenebis(5-aminobenzenesulfonate) Disodium Salt
• 2,2’-ETHYLENE-BIS(5-AMINOBENZENESULFONATE) DISODIUM SALT,OFF-WHITE SOLID
• 2,2'-Ethylenebis(5-aminobenzenesulfonate) Disodium Salt
• disodium,5-amino-2-[2-(4-amino-2-sulfonatophenyl)ethyl]benzenesulfonate
• 2,2’-Ethylenebis-(5-aminobenzenesulfonate) Disodium Salt

Computed Properties

• Exact Mass: 416.00900

Experimental Properties

• Melting Point: >300?C
• PSA: 183.20000
• LogP: 3.76840

Additional information on 2,2’-Ethylenebis-(5-aminobenzenesulfonate) Disodium Salt

Comprehensive Overview of 2,2’-Ethylenebis-(5-aminobenzenesulfonate) Disodium Salt (CAS No. 4285-28-3)

2,2’-Ethylenebis-(5-aminobenzenesulfonate) Disodium Salt (CAS No. 4285-28-3) is a specialized organic compound widely recognized for its unique chemical properties and applications in industrial and research fields. This compound, often referred to as a disodium salt derivative, features a sulfonate group attached to an aromatic amine structure, making it highly soluble in water and suitable for various functional uses. Its molecular formula and structural characteristics have garnered attention in sectors such as textile processing, dye intermediates, and advanced material synthesis.

In recent years, the demand for sulfonated aromatic compounds like 2,2’-Ethylenebis-(5-aminobenzenesulfonate) Disodium Salt has surged due to their role in sustainable chemistry and green manufacturing. Researchers and industries are increasingly exploring its potential as a biodegradable alternative to traditional chemicals, aligning with global trends toward eco-friendly solutions. This compound’s ability to act as a chelating agent or stabilizer further enhances its versatility, addressing common queries such as "What are the applications of sulfonated amines in water treatment?" or "How can disodium salts improve dye fixation in textiles?".

The synthesis of CAS No. 4285-28-3 involves a multi-step process, typically starting with the sulfonation of aromatic amines followed by disodium salt formation. Its high thermal stability and ionic nature make it suitable for high-temperature applications, a topic frequently searched in academic and industrial forums. Additionally, its compatibility with polymeric matrices has sparked interest in nanomaterial research, particularly for conductive polymers and composite materials.

From a commercial perspective, 2,2’-Ethylenebis-(5-aminobenzenesulfonate) Disodium Salt is often categorized under fine chemicals, with suppliers emphasizing its high purity grades for laboratory and industrial use. FAQs like "Where to buy CAS 4285-28-3?" or "What is the shelf life of sulfonated disodium salts?" highlight its niche market relevance. Proper storage conditions—typically cool, dry environments—are critical to maintaining its efficacy, a point underscored in technical datasheets.

Innovations in catalysis and material science continue to expand the utility of this compound. For instance, its role in photocatalytic degradation studies addresses environmental concerns, while its integration into bio-based polymers aligns with circular economy principles. Such advancements resonate with trending searches like "Sustainable alternatives for chemical synthesis" and "Next-gen materials for industrial applications."

In summary, 2,2’-Ethylenebis-(5-aminobenzenesulfonate) Disodium Salt (CAS No. 4285-28-3) exemplifies the intersection of specialty chemistry and innovative applications. Its adaptability across diverse fields, coupled with growing environmental awareness, positions it as a compound of enduring significance. For researchers and manufacturers alike, understanding its properties and potential remains key to unlocking future breakthroughs.